5-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 447412-27-3
• Molecular Formula: C11H12ClN3OS
• Molecular Weight: 269.75g/mol
• IUPAC Name: 3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C11H12ClN3OS/c1-7-5-8(3-4-9(7)12)16-6-10-13-14-11(17)15(10)2/h3-5H,6H2,1-2H3,(H,14,17)
• Standard InChI Key: XOSWEMQNUIVMSL-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC2=NN=C(N2C)S)Cl
• SMILES: CC1=C(C=CC(=C1)OCC2=NNC(=S)N2C)Cl
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NNC(=S)N2C)Cl

Introduction

Chemical Identification and Nomenclature

5-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic organic compound containing a triazole ring functionalized with specific substituents. This compound has been assigned the Chemical Abstracts Service (CAS) registry number 447412-27-3, which serves as its unique identifier in chemical databases worldwide. The compound features multiple systematic names due to its complex structure and the potential for tautomerism. Among its recognized synonyms are 3-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione and 5-[(4-Chloro-3-methylphenoxy)methyl]-2,4-dihydro-4-methyl-3H-1,2,4-triazole-3-thione. These alternative names reflect different ways of representing the same molecular structure, with variations in the numbering system and the representation of the thiol/thione functionality.

The compound is indexed in various chemical databases with specific identifiers that facilitate its tracking and reference in scientific literature. Beyond its CAS number, the compound is also identified by additional codes in specialized databases:

Identifier Type	Code	Database Source
CAS Registry Number	447412-27-3	Chemical Abstracts Service
DSSTox Substance ID	DTXSID401129390	EPA DSSTox Database
MDL/ACD Number	MFCD02934387	MDL Information Systems
Product ID	LS-01269	Key Organics
InChI Key	XOSWEMQNUIVMSL-UHFFFAOYSA-N	International Chemical Identifier

Structural Characteristics and Properties

The molecular structure of 5-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol reveals a complex arrangement of atoms that contributes to its chemical behavior and potential applications. Understanding these structural features is essential for predicting its reactivity and biological activity.

Molecular Composition and Physical Properties

The compound has a defined molecular formula of C11H12ClN3OS, containing carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur atoms. This composition results in a molecular weight of 269.75 g/mol as calculated by PubChem 2.2, though slightly different values (269.038960684 g/mol) have been reported by other sources. The presence of specific functional groups, particularly the triazole ring and thiol group, significantly influences its chemical and physical properties.

Property	Value	Source
Molecular Formula	C11H12ClN3OS	PubChem
Molecular Weight	269.75 g/mol	PubChem
Physical State	Solid (presumed)	Based on structure
Purity (Commercial)	>95%	Key Organics
Creation Date (in Database)	March 27, 2005	PubChem
Last Modified Date	February 22, 2025	PubChem

The compound's structure includes several key components that define its chemical behavior:

• A 1,2,4-triazole heterocyclic core with three nitrogen atoms

• A thiol (-SH) functional group at position 3 of the triazole ring

• A methyl substituent at position 4 of the triazole

• A (4-chloro-3-methylphenoxy)methyl substituent at position 5

Structural Tautomerism

One notable characteristic of this compound is its ability to exist in different tautomeric forms. This is reflected in its alternative names, which sometimes present it as a thiol (with an -SH group) and other times as a thione (with a C=S group). This tautomerism is common in heterocyclic compounds containing nitrogen and sulfur atoms, where proton shifts can occur between different sites in the molecule, leading to structures with the same molecular formula but different arrangements of double bonds and hydrogen atoms.

The thiol-thione tautomerism affects the compound's reactivity, particularly in nucleophilic reactions and metal complexation, as the thione form typically demonstrates different chemical behavior compared to the thiol form. This characteristic may be exploited in various applications, particularly in coordination chemistry or pharmaceutical development.

Classification and Relation to Triazole Compounds

5-[(4-chloro-3-methylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol belongs to the broader class of 1,2,4-triazole derivatives, a family of heterocyclic compounds with diverse applications in pharmaceutical and agricultural chemistry.

The 1,2,4-Triazole Framework

The 1,2,4-triazole ring is a five-membered heterocyclic structure containing three nitrogen atoms at positions 1, 2, and 4. This arrangement confers specific electronic properties that make triazoles effective hydrogen bond acceptors and donors, depending on substitution patterns. The nitrogen-rich structure also influences their ability to interact with biological targets, particularly proteins and enzymes that recognize specific electronic distributions.

Related Compounds and Structural Analogs

Several structural analogs of this compound exist with variations in substitution patterns. For example, 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol (CAS: 156867-73-1) represents a closely related compound with an additional methyl group at position 5 of the phenoxy ring. Such structural analogs can provide valuable insights through comparative studies, potentially revealing structure-activity relationships that might inform the development of compounds with enhanced properties.